Cas no 120952-19-4 (5-chloro-1-methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 120952-19-4
• MF: C₃H₅ClN₄
• MW: 132.551598310471
• CID: 6261677
• PubChem ID: 14221624
• Update Time: 2025-06-11

5-chloro-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine
• 120952-19-4
• EN300-1600691
• AKOS006360706

• Inchi： 1S/C3H5ClN4/c1-8-2(4)6-3(5)7-8/h1H3,(H2,5,7)
• InChI Key： YPVSHERVUKNWKP-UHFFFAOYSA-N
• SMILES： ClC1=NC(N)=NN1C

Computed Properties

• Exact Mass: 132.0202739g/mol
• Monoisotopic Mass: 132.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine

5-Chloro-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 120952-19-4): An Overview of Its Properties and Applications

5-Chloro-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 120952-19-4) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a triazolyl ring and a chlorine substituent. These features contribute to its stability and reactivity, making it an important intermediate in various synthetic processes.

The chemical structure of 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine can be represented as C₄H₅ClN₄. The presence of the triazolyl ring and the chlorine atom imparts specific chemical properties that are crucial for its applications. The triazolyl ring is known for its high stability and ability to form strong hydrogen bonds, which are beneficial in both synthetic and biological contexts. The chlorine substituent adds to the compound's reactivity and can be used as a leaving group in various substitution reactions.

In recent years, 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine has gained attention due to its potential in the development of novel pharmaceuticals. Research has shown that compounds containing triazolyl rings exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of triazolyl derivatives in the development of antifungal agents against Candida species. The chlorine substituent in 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine enhances its lipophilicity, which can improve its bioavailability and cellular uptake.

The synthesis of 5-chloro-1-methyl-1H-1,2,4-triazol-3-amine typically involves several steps. One common approach is the reaction of 3-amino-5-chloro-1H-[1,2,4

In addition to its pharmaceutical applications, 5-chloro-1-methyl-1H-[1,2,4 has been explored for its potential in agrochemicals. Triazolyl compounds are known for their fungicidal properties and have been used in the development of crop protection agents. A recent study published in Pesticide Biochemistry and Physiology demonstrated that triazolyl derivatives can effectively control various plant pathogens without causing significant environmental harm.

The safety profile of 5-chloro-[1-methyl-H-[1,2,4-triazol-3-amine] is an important consideration for both industrial and research applications. Toxicological studies have shown that this compound exhibits low toxicity when used at appropriate concentrations. However, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, CAS No. 120952---9-bbbbbbbbbbbbbb-b-b-b-b-b-b-b-b-b-b-b-b-b-bbold">bold">bold">bold">bold">bold">bold">bold">bold">bold">bold">bold">bold">bold">bold">bold">(CAS No. 120952-) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure makes it an attractive intermediate for synthetic processes and a valuable component in the development of novel drugs and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern scientific endeavors.